Cas no 87962-87-6 (4-(Phenylamino)butanoic acid)
4-(Phenylamino)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Phenylamino)butanoic acid
- 4-Anilinobutanoic acid
- AKOS000170434
- EN300-22753
- 4-(PHENYLAMINO)BUTANOICACID
- DTXSID90548688
- SCHEMBL2177141
- 87962-87-6
- AB55233
-
- MDL: MFCD09931659
- Inchi: 1S/C10H13NO2/c12-10(13)7-4-8-11-9-5-2-1-3-6-9/h1-3,5-6,11H,4,7-8H2,(H,12,13)
- InChI Key: WHXFWSFZCBNZLK-UHFFFAOYSA-N
- SMILES: OC(CCCNC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 179.094628657Da
- Monoisotopic Mass: 179.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 49.3Ų
4-(Phenylamino)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22753-0.05g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 0.05g |
$624.0 | 2024-06-20 | |
| Enamine | EN300-22753-0.1g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 0.1g |
$653.0 | 2024-06-20 | |
| Enamine | EN300-22753-0.25g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 0.25g |
$683.0 | 2024-06-20 | |
| Enamine | EN300-22753-0.5g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 0.5g |
$713.0 | 2024-06-20 | |
| Enamine | EN300-22753-1.0g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 1.0g |
$743.0 | 2024-06-20 | |
| Enamine | EN300-22753-2.5g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 2.5g |
$1454.0 | 2024-06-20 | |
| Enamine | EN300-22753-5.0g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 5.0g |
$2152.0 | 2024-06-20 | |
| Enamine | EN300-22753-10.0g |
4-(phenylamino)butanoic acid |
87962-87-6 | 95% | 10.0g |
$3191.0 | 2024-06-20 | |
| Enamine | EN300-22753-1g |
4-(phenylamino)butanoic acid |
87962-87-6 | 1g |
$743.0 | 2023-09-15 | ||
| Enamine | EN300-22753-5g |
4-(phenylamino)butanoic acid |
87962-87-6 | 5g |
$2152.0 | 2023-09-15 |
4-(Phenylamino)butanoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-(Phenylamino)butanoic acid
Research Briefing on 4-(Phenylamino)butanoic acid (CAS: 87962-87-6): Recent Advances and Applications
4-(Phenylamino)butanoic acid (CAS: 87962-87-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its phenylamino and butanoic acid functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of 4-(Phenylamino)butanoic acid make it a promising candidate for various therapeutic and diagnostic applications, particularly in the context of enzyme inhibition and receptor modulation.
Recent studies have focused on the synthesis and characterization of 4-(Phenylamino)butanoic acid, with an emphasis on optimizing its yield and purity. Advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to confirm the molecular structure and purity of the compound. These studies have demonstrated that high-purity 4-(Phenylamino)butanoic acid can be synthesized efficiently, paving the way for its broader use in research and development.
One of the key areas of investigation has been the biological activity of 4-(Phenylamino)butanoic acid. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed that 4-(Phenylamino)butanoic acid can interact with specific protein targets, further highlighting its therapeutic potential.
In the context of drug delivery, researchers have explored the use of 4-(Phenylamino)butanoic acid as a building block for prodrugs. Its carboxylic acid group provides a convenient site for conjugation with other pharmacologically active molecules, enabling the design of targeted drug delivery systems. Recent advancements in this area have demonstrated improved bioavailability and reduced side effects of prodrugs incorporating 4-(Phenylamino)butanoic acid.
Another promising application of 4-(Phenylamino)butanoic acid is in the field of diagnostic imaging. The compound's ability to chelate certain metal ions has been exploited in the development of contrast agents for magnetic resonance imaging (MRI). Studies have shown that derivatives of 4-(Phenylamino)butanoic acid can enhance the contrast of MRI images, providing clearer visualization of tissues and organs.
Despite these advancements, challenges remain in the clinical translation of 4-(Phenylamino)butanoic acid-based therapies. Issues such as stability, pharmacokinetics, and toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the chemical modifications of 4-(Phenylamino)butanoic acid to improve its therapeutic index and reduce potential adverse effects.
In conclusion, 4-(Phenylamino)butanoic acid (CAS: 87962-87-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its applications in enzyme inhibition, drug delivery, and diagnostic imaging. Continued research efforts are expected to uncover new therapeutic opportunities and further elucidate the mechanisms underlying its biological activity. The integration of 4-(Phenylamino)butanoic acid into future drug development pipelines holds promise for addressing unmet medical needs.
87962-87-6 (4-(Phenylamino)butanoic acid) Related Products
- 142925-36-8((S)-3-(Phenylamino) butanoicacid)
- 102-14-7(4-Anilino-4-oxobutanoic Acid)
- 112997-60-1(Butanoic acid,4-oxo-4-(phenylamino)-, ammonium salt (1:1))
- 853908-43-7(Butanoic acid, 4-(butylphenylamino)-)
- 918133-12-7(Hexanoic acid, 6-[(3,4-dimethylphenyl)amino]-)
- 62155-79-7(b-Alanine, N-(4-aminophenyl)-)
- 833453-82-0(Octanoic acid, 3-(phenylamino)-, (3S)-)
- 5652-38-0(3-(Phenylamino)propanoic acid)
- 154825-70-4(Pentanoic acid, 5-(phenylamino)-, methyl ester)
- 5415-22-5(3-(4-aminophenyl)carbamoylpropanoic acid)